Cas no 1804845-51-9 (2-Bromo-4-(difluoromethyl)-3-fluoro-6-hydroxypyridine)

• Product Name: 2-Bromo-4-(difluoromethyl)-3-fluoro-6-hydroxypyridine
• CAS No: 1804845-51-9
• MF: C₆H₃BrF₃NO
• MW: 241.993331193924
• CID: 4915568
• Update Time: 2025-10-28

2-Bromo-4-(difluoromethyl)-3-fluoro-6-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(difluoromethyl)-3-fluoro-6-hydroxypyridine

• Inchi： 1S/C6H3BrF3NO/c7-5-4(8)2(6(9)10)1-3(12)11-5/h1,6H,(H,11,12)
• InChI Key： QVTBOFVMNWEGFQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(F)F)=CC(N1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 285
• XLogP3: 1.1
• Topological Polar Surface Area: 29.1

Additional information on 2-Bromo-4-(difluoromethyl)-3-fluoro-6-hydroxypyridine

2-Bromo-4-(difluoromethyl)-3-fluoro-6-hydroxypyridine: A Comprehensive Overview

2-Bromo-4-(difluoromethyl)-3-fluoro-6-hydroxypyridine, identified by the CAS number 1804845-51-9, is a chemically synthesized compound with a complex structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its pyridine ring, which serves as the central framework, with substituents at positions 2, 3, 4, and 6. The presence of bromine, difluoromethyl, fluoro, and hydroxyl groups introduces unique electronic and steric properties, making it a versatile molecule for various applications.

The synthesis of 2-Bromo-4-(difluoromethyl)-3-fluoro-6-hydroxypyridine involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. Researchers have explored the use of transition metal catalysts, such as palladium and copper complexes, to facilitate key transformations like cross-coupling reactions. These methods have not only improved yield but also opened avenues for scaling up production for industrial applications.

In terms of chemical properties, 2-Bromo-4-(difluoromethyl)-3-fluoro-6-hydroxypyridine exhibits notable reactivity due to the electron-withdrawing effects of its substituents. The bromine atom at position 2 is particularly reactive, making it a valuable intermediate in the synthesis of other complex molecules. For instance, it can undergo nucleophilic substitution reactions to introduce diverse functional groups, thereby expanding its utility in drug design and materials synthesis.

The biological activity of this compound has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an antitumor agent by targeting specific oncogenic pathways. The hydroxyl group at position 6 plays a critical role in hydrogen bonding interactions with proteins, enhancing its bioavailability and pharmacokinetic properties. Additionally, the compound has shown promise in modulating enzyme activities related to inflammation and neurodegenerative diseases.

In the realm of materials science, 2-Bromo-4-(difluoromethyl)-3-fluoro-6-hydroxypyridine has been explored as a building block for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions makes it suitable for applications in gas storage and catalysis. Recent studies have highlighted its potential in designing MOFs with high surface area and tunable pore sizes.

The environmental impact of this compound has also been a focus of recent research. Studies on its biodegradation pathways have provided insights into its fate in aquatic ecosystems. Efforts are underway to develop eco-friendly synthesis routes that minimize waste generation and energy consumption.

In conclusion, 2-Bromo-4-(difluoromethyl)-3-fluoro-6-hydroxypyridine is a multifaceted compound with significant potential across various scientific domains. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool for future innovations in medicine and materials science.